Cas no 1162-54-5 (1,2-Dehydroprogesterone)

1,2-Dehydroprogesterone Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione
• (8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-one
• 1,2-Dehydroprogesterone
• 1,4-PREGNADIEN-3,20-DIONE
• 1,2-didehydroprogesterone
• 1,4-Pregnadiene-3,20-dione
• 1-dehdyroprogesterone
• 1-Dehydroprogesterone
• 3,20-dioxo-1,4-pregnadiene
• 3,20-dioxo-pregna-1,4-diene
• Delta(1)-progesterone
• delta1-Progesterone
• pregn-1,4-diene-3,20-dione
• Pregna-1,20-dione
• +Expand

• InChIKey： QIEPWCSVQYUPIY-LEKSSAKUSA-N
• Inchi： InChI=1S/C21H28O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h8,10,12,16-19H,4-7,9,11H2,1-3H3/t16-,17+,18-,19-,20-,21+/m0/s1
• SMILES： O=C1C=C[C@@]2([C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC2=C1)C(=O)C)C)C

Computed Properties

• Exact Mass: 312.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Heavy Atom Count: 23
• Complexity: 628
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 9
• Surface Charge: 0

Experimental Properties

• LogP: 4.49950
• PSA: 34.14000